Cas no 1936608-22-8 (benzyl N-(2-cyclobutyl-2-hydroxyethyl)carbamate)

• Product Name: benzyl N-(2-cyclobutyl-2-hydroxyethyl)carbamate
• CAS No: 1936608-22-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6034165
• PubChem ID: 131198455
• Update Time: 2025-05-21

benzyl N-(2-cyclobutyl-2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7350423
• benzyl N-(2-cyclobutyl-2-hydroxyethyl)carbamate
• 1936608-22-8

• Inchi： 1S/C14H19NO3/c16-13(12-7-4-8-12)9-15-14(17)18-10-11-5-2-1-3-6-11/h1-3,5-6,12-13,16H,4,7-10H2,(H,15,17)
• InChI Key： YKLZGHJBFUIICZ-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OCC1C=CC=CC=1)C1CCC1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2-cyclobutyl-2-hydroxyethyl)carbamate

Benzyl N-(2-Cyclobutyl-2-Hydroxyethyl)Carbamate: A Comprehensive Overview

Benzyl N-(2-cyclobutyl-2-hydroxyethyl)carbamate, also known by its CAS number CAS No. 1936608-22-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of benzyl N-(2-cyclobutyl-2-hydroxyethyl)carbamate is characterized by a benzyl group attached to a carbamate moiety, which is further connected to a cyclobutane ring through a hydroxyethyl group. This arrangement imparts the compound with both aromatic and cyclic functionalities, making it versatile for various chemical reactions and applications. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, including polymers and pharmaceutical intermediates.

One of the key areas of research involving CAS No. 1936608-22-8 is its role in polymer chemistry. Scientists have explored its ability to form cross-linked networks when subjected to specific reaction conditions. These networks exhibit enhanced mechanical properties, making them suitable for applications in coatings, adhesives, and composite materials. For instance, a study published in 2023 demonstrated that incorporating this compound into polyurethane formulations significantly improved their tensile strength and thermal stability.

In the pharmaceutical industry, benzyl N-(2-cyclobutyl-2-hydroxyethyl)carbamate has been investigated as a precursor for drug delivery systems. Its ability to undergo controlled degradation under physiological conditions makes it an ideal candidate for encapsulating bioactive molecules. Researchers have reported successful synthesis of biodegradable nanoparticles using this compound as a starting material, showcasing its potential in targeted drug delivery.

The synthesis of CAS No. 1936608-22-8 involves a multi-step process that typically begins with the preparation of the corresponding alcohol derivative. This is followed by carbamate formation through reaction with phosgene or other suitable reagents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

Another intriguing aspect of this compound is its optical properties. Studies have shown that benzyl N-(2-cyclobutyl-2-hydroxyethyl)carbamate exhibits fluorescence under UV light due to the conjugation between the benzene ring and the carbamate group. This property has led to its exploration as a fluorescent probe in analytical chemistry and biosensing applications.

In conclusion, Benzyl N-(2-cyclobutyl-2-hydroxyethyl)carbamate (CAS No. 1936608-22-8) is a multifaceted compound with promising applications across diverse fields. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new potentials, this compound is expected to play an increasingly significant role in both academic and industrial settings.